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Compound of Interest

Compound Name: NSC 617145

Cat. No.: B056939

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and
disposal of NSC 617145, a potent inhibitor of Werner syndrome helicase (WRN). Adherence to
these guidelines is essential to ensure a safe laboratory environment and to minimize risks
associated with the handling of this chemical compound.

Hazard Identification and Personal Protective
Equipment (PPE)

NSC 617145 is classified with the following hazard codes: H315 (causes skin irritation), H319
(causes serious eye irritation), and H335 (may cause respiratory irritation).[1] A comprehensive
personal protective equipment (PPE) strategy is mandatory for all personnel handling this
compound.

Table 1: Required Personal Protective Equipment (PPE) for Handling NSC 617145
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Specifications and Best

Body Part Required PPE .
Practices
Nitrile or neoprene gloves are
recommended. Always inspect
gloves for integrity before use.
Hands Chemical-resistant gloves Dispose of contaminated

gloves immediately in
designated hazardous waste

containers.

o Must be worn at all times in the
Safety glasses with side
Eyes ) laboratory where NSC 617145
shields or goggles )
is handled.

A buttoned lab coat must be
Body Laboratory coat worn to protect against skin

contact.

All handling of powdered NSC
617145 should be performed

Respiratory Use in a well-ventilated area in a certified chemical fume
hood to avoid inhalation of
dust.

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability and integrity of
NSC 617145 and ensuring the safety of laboratory personnel.

Handling Procedures:

» Engineering Controls: All weighing and solution preparation of NSC 617145 powder should
be conducted in a chemical fume hood.

e Avoidance of Contamination: Use dedicated spatulas and weighing papers. Avoid creating
dust.
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e Solution Preparation: NSC 617145 is soluble in DMSO.[1] Prepare solutions in a fume hood,
adding the solvent to the powder slowly to avoid splashing.

Storage Procedures:

o Temperature: Store NSC 617145 at 2-8°C.[1]

o Container: Keep the container tightly sealed to prevent moisture absorption and
contamination.

e Location: Store in a designated, clearly labeled area for chemical reagents.

Table 2: Chemical and Physical Properties of NSC 617145

Property Value

Molecular Weight 400.04 g/mol

Formula C13H10ClaN204

Appearance White to light brown powder[1]
Solubility Soluble in DMSO (3 mg/mL)[1]
CAS Number 203115-63-3

Emergency Procedures

In the event of an emergency, follow these procedures and always report incidents to your
laboratory supervisor.

First Aid Measures:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing. Wash affected area with soap and water for at
least 15 minutes. Seek medical attention if irritation persists.
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Accidental Release Measures:

o Small Spills (Powder):
o Evacuate the immediate area.

o Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid creating
dust.

o Carefully scoop the material into a labeled hazardous waste container.

o Clean the spill area with a suitable solvent (e.g., isopropanol) and then with soap and

water.
e Large Spills:
o Evacuate the laboratory and alert others in the vicinity.
o Contact your institution's environmental health and safety (EHS) department immediately.

o Prevent entry into the affected area until cleared by EHS personnel.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, or foam extinguisher.
o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.
o Specific Hazards: In case of fire, hazardous decomposition products may be released.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.
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Disposal Plan

All waste containing NSC 617145 must be treated as hazardous waste and disposed of in

accordance with institutional and local regulations.

¢ Solid Waste: Collect all solid waste, including contaminated gloves, weighing papers, and
pipette tips, in a clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing NSC 617145 in a sealed, labeled hazardous

waste container.

o Consultation: Contact your institution's EHS department for specific disposal procedures and

to arrange for waste pickup.

Visual Workflow and Logical Relationships

Diagram 1: Personal Protective Equipment (PPE) Workflow

Doffing Sequence
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Click to download full resolution via product page

A workflow for the correct donning and doffing of PPE when handling NSC 617145.

Diagram 2: Spill Response Logic
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A decision-making diagram for responding to a spill of NSC 617145.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. NSC 617145 =98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
NSC 617145]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056939#personal-protective-equipment-for-handling-
nsc-617145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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